Perfluorohexyl ethylphosphonic acid

• IUPAC Name: 3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctylphosphonic acid
• InChI: InChI=1S/C8H6F13O3P/c9-3(10,1-2-25(22,23)24)4(11,12)5(13,14)6(15,16)7(17,18)8(19,20)21/h1-2H2,(H2,22,23,24)
• InChI Key: DEXIXSRZQUFPIK-UHFFFAOYSA-N
• Canonical SMILES: C(CP(=O)(O)O)C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F
• Molecular Formula: C8H6F13O3P
• DSSTOX Substance ID: DTXSID20179883
• Molecular Weight: 428.08 g/mol
• CAS RN: 252237-40-4, 1203556-78-8

Description

Perfluorohexyl ethylphosphonic acid (PFHEP) is a synthetic, fluorinated compound. It has a molecular formula of C8H6F13O3P. It belongs to the family of perfluorinated alkylphosphonic acids (PFAAs) and has drawn scientific interest because of its unique properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound consists of a perfluoroalkyl chain of six carbons, a phosphonate group, and an ethyl group. It contains a total of 30 bonds, including 24 non-H bonds, 1 multiple bond, 7 rotatable bonds, 1 double bond, 2 hydroxyl groups, and 1 phosphonate.

Physical And Chemical Properties Analysis

This compound has a density of 1.7±0.1 g/cm3, a boiling point of 276.4±50.0 °C at 760 mmHg, and a flash point of 121.0±30.1 °C. It has a molar refractivity of 51.0±0.3 cm3, a polar surface area of 67 Å2, and a molar volume of 250.9±3.0 cm3.

Scientific Research Applications

Adsorption Studies

Perfluorohexyl ethylphosphonic acid and similar compounds have been studied for their adsorption properties on various surfaces. For instance, the adsorption of phosphonic and ethylphosphonic acid on aluminum oxide surfaces has been investigated using a density-functional based tight-binding method. This research is significant for understanding the interaction of these acids with metal oxide surfaces, which has implications in surface science and materials engineering (Luschtinetz, Oliveira, Frenzel, Joswig, Seifert, & Duarte, 2008).

Enzyme Inhibition

Some derivatives of ethylphosphonic acid, such as 2-chloro-1-(substituted-phenyl)ethylphosphonic acids, have been studied for their role as irreversible inhibitors of the enzyme butyrylcholinesterase (BChE). These studies provide insights into the biochemical interactions and potential therapeutic applications of these compounds (Zhang & Casida, 2002).

Organic Synthesis

In organic chemistry, the use of phosphonic acids in synthesis processes has been explored. For example, the sequential transformations of phosphonate, leading to the synthesis of perfluoroalkylated alpha-fluoro-alpha,beta unsaturated esters, have been reported. Such transformations are essential for the creation of specialized organic compounds with potential applications in various industries (Shen & Ni, 1997).

Environmental Studies

Research on perfluoroalkyl substances (PFASs) in environmental samples, including perfluoroalkyl phosphonic acids, has been conducted to understand their distribution and impact. For instance, a comprehensive extraction technique for determining PFASs in Great Lakes Region sediments has been developed, highlighting the environmental presence and potential impact of these substances (Guo, Megson, Myers, Helm, Marvin, Crozier, Mabury, Bhavsar, Tomy, Simcik, McCarry, & Reiner, 2016).

Agricultural Applications

In agriculture, (2-chloroethyl)phosphonic acid, a related compound, has been used effectively as a plant growth regulator. This chemical releases ethylene, influencing various aspects of plant growth and development. Research in this domain has helped in understanding the practical applications of such compounds in crop production (de Wilde, 1971).

Mechanism of Action

Target of Action

Perfluorohexyl Ethylphosphonic Acid, also known as Cheminox FHP 2OH, is a complex compound with a variety of potential targets. These targets play a crucial role in maintaining the stability of the tear film on the ocular surface .

Mode of Action

The interaction of this compound with its targets results in significant changes. It is believed to interact with the air-liquid interface of the tear film and form a monolayer, preventing the evaporation of the aqueous phase of the tears . This action helps to maintain the stability of the tear film, which is essential for eye health .

Biochemical Pathways

It is suggested that the compound’s interaction with the lipid layer and meibomian glands could influence various biochemical processes related to tear film stability

Pharmacokinetics

It is known that similar compounds, such as perfluorohexane sulfonic acid, have been detected in human blood and breast milk worldwide . This suggests that this compound may have similar bioavailability and distribution properties.

Result of Action

The molecular and cellular effects of this compound’s action are primarily related to its role in maintaining tear film stability. By forming a protective layer over the tear film, it prevents evaporation and helps to alleviate symptoms of dry eye disease . This action can lead to increased reflex lacrimation and blinking, which may relieve dry eye conditions and reduce ocular discomfort and pain .

Synthesis routes and methods

Procedure details

(3,3,4,4,5,5,6,6,7,7,8,8,8-Tridecafluorooctyl)phosphonic acid diethyl ester (0.79 g, 1.6 mmol) was dissolved in CH2Cl2 (5 ml) under N2. Bromotrimethylsilane (0.8 ml, 6.1 mmol) was added via syringe and the mixture was stirred for 6 hours. Volatiles were removed in vacuo to give a thick orange oil; this was dissolved in MeOH (20 ml) with fuming to give a yellow solution. The mixture was stirred overnight and evaporated to dryness to give a pale yellow powder. Addition of MeCN caused separation of a white solid from the yellow solution. The solid was collected by filtration, affording the desired product as a white powder. Yield 0.56 g, 1.3 mmol, 82%. Analysis found (calculated) %: C, 22.35 (22.45); H, 1.25 (1.41). 1H NMR (d6-DMSO, 400 MHz, 298 K): δ 2.35 (m, 2H), 1.73 (m, 2H). 13C{1H} NMR (d6-DMSO, 100 MHz, 298 K): δ 121-105 (m, C-F coupling unresolved), 25.13 (t, JC-F=23 Hz), 17.10 (d, JC-P=138 Hz). 31P{1H} NMR (d6-DMSO, 162 MHz, 298 K): δ 22.87. MS (FAB, m/z): 429 ([M+H]+, 100%).